N-(4-acetylphenyl)-4-(benzyloxy)benzamide

• IUPAC Name: N-(4-acetylphenyl)-4-phenylmethoxybenzamide
• InChI: InChI=1S/C22H19NO3/c1-16(24)18-7-11-20(12-8-18)23-22(25)19-9-13-21(14-10-19)26-15-17-5-3-2-4-6-17/h2-14H,15H2,1H3,(H,23,25)
• InChI Key: PMUHRBDZYXACLL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

N-(4-acetylphenyl)-4-(benzyloxy)benzamide, also known as ABPP or Activity-Based Protein Profiling, is a chemical compound used in scientific research to study protein activity in cells and tissues. ABPP is a powerful tool that allows researchers to identify and quantify changes in protein activity in response to various stimuli.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-4-(benzyloxy)benzamide involves the covalent modification of active site residues in target proteins. This compound contains a reactive group that selectively binds to the active site of target proteins, allowing researchers to identify and quantify changes in protein activity.
Biochemical and Physiological Effects:
This compound has been used to study a wide range of biological processes, including inflammation, cancer, and neurodegenerative diseases. It has also been used to identify new drug targets and to develop new therapeutic strategies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-acetylphenyl)-4-(benzyloxy)benzamide is its ability to selectively target and label active proteins in complex biological systems. However, this compound is not suitable for all types of proteins and may have limitations in certain experimental conditions.

Future Directions

There are many potential future directions for N-(4-acetylphenyl)-4-(benzyloxy)benzamide research, including the development of new labeling strategies, the identification of new drug targets, and the application of this compound to new areas of research. Some of the most promising areas of future research include the use of this compound to study protein-protein interactions and the development of new this compound-based diagnostic tools for disease diagnosis and monitoring.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-4-(benzyloxy)benzamide involves several steps, including the reaction of 4-acetylphenylamine with benzoyl chloride to form N-(4-acetylphenyl)benzamide. This compound is then reacted with benzyl bromide to form this compound. The final product is purified using column chromatography and characterized using spectroscopic techniques.

Scientific Research Applications

N-(4-acetylphenyl)-4-(benzyloxy)benzamide has a wide range of applications in scientific research, including drug discovery, disease diagnosis, and understanding the molecular mechanisms of cellular processes. It is particularly useful for studying enzymes and other proteins that are difficult to isolate or purify.